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Compound of Interest

Compound Name: iron(lll)bromide

Cat. No.: B8816755

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the synthesis of
anhydrous iron(lll) bromide (FeBrs), a crucial Lewis acid catalyst in various organic
transformations, particularly in the halogenation of aromatic compounds. This document details
the direct synthesis from elemental iron and bromine, including a thorough experimental
protocol, purification methods, and essential safety considerations.

Introduction

Anhydrous iron(lll) bromide is a dark red to brown crystalline solid that is highly hygroscopic.[1]
Its utility as a catalyst stems from its strong Lewis acidic character.[1] The synthesis of
anhydrous FeBrs is most commonly achieved through the direct reaction of iron metal with
bromine.[2] This method is favored for its directness and the high purity of the resulting product,
especially when followed by purification via sublimation.

Physicochemical Properties

A summary of the key physicochemical properties of anhydrous iron(lll) bromide is presented in
Table 1. This data is essential for handling, storage, and application of the compound.

Table 1: Physicochemical Properties of Anhydrous Iron(l1l) Bromide
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Property Value

Chemical Formula FeBrs[2]

Molar Mass 295.56 g/mol [1]

Appearance Dark br.own to. reddish-black powder or
crystalline solid[1]

Density 4.50 g/cm?3[1]

Melting Point Decomposes at approximately 200 °C[1][2]

Solubility Soluble in water, ethanol, and ether[3]

Hygroscopicity Highly hygroscopic

Synthesis of Anhydrous Iron(lll) Bromide

The synthesis of anhydrous iron(lll) bromide is achieved through the direct reaction of iron and
bromine, as depicted in the following balanced chemical equation:

2 Fe(s) + 3 Brz(l) —» 2 FeBrs3(s)[4]

This reaction is an exothermic redox process and should be conducted with appropriate safety
measures in a well-ventilated fume hood.[5]

Experimental Protocol

This protocol details the laboratory-scale synthesis of anhydrous iron(lll) bromide from iron
filings and liquid bromine.

Materials:

e lron filings

e Liquid bromine (Brz)

e Anhydrous diethyl ether (for purification, optional)

Equipment:
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e Three-necked round-bottom flask

e Dropping funnel

o Condenser with a drying tube (e.g., filled with calcium chloride)

e Heating mantle

* Inert gas supply (e.g., nitrogen or argon)

e Schlenk line or similar apparatus for handling air-sensitive materials
o Sublimation apparatus

Procedure:

o Apparatus Setup: Assemble a dry, three-necked round-bottom flask equipped with a
dropping funnel, a condenser topped with a drying tube, and an inlet for an inert gas. The
entire apparatus should be thoroughly dried before use to prevent the formation of hydrated
iron(lll) bromide.

o Reaction Initiation: Place a stoichiometric amount of iron filings into the reaction flask. Flush
the system with an inert gas to remove air and moisture.

o Bromine Addition: Carefully charge the dropping funnel with a stoichiometric amount of liquid
bromine. Slowly add the bromine to the iron filings dropwise. The reaction is exothermic, and
the rate of addition should be controlled to maintain a gentle reflux.

» Reaction Completion: After the addition of bromine is complete, gently heat the reaction
mixture using a heating mantle to drive the reaction to completion. The color of the mixture
will darken as the iron is consumed and iron(lll) bromide is formed.

« |solation of Crude Product: Once the reaction is complete, allow the apparatus to cool to
room temperature under a continuous flow of inert gas. The crude iron(lll) bromide is
obtained as a dark, crystalline solid.

Purification by Vacuum Sublimation
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The crude iron(lll) bromide can be purified by vacuum sublimation to obtain a high-purity
product.[1][6]

Procedure:

o Transfer of Crude Product: Transfer the crude iron(lll) bromide to a sublimation apparatus
under an inert atmosphere to prevent exposure to moisture.

e Sublimation: Heat the apparatus under vacuum. The iron(lll) bromide will sublime and
deposit as pure, dark, shiny crystals on the cold finger of the apparatus.[6] Non-volatile
impurities will remain in the bottom of the apparatus.

» Collection of Pure Product: After the sublimation is complete, allow the apparatus to cool to
room temperature. Carefully remove the purified iron(l1l) bromide from the cold finger under
an inert atmosphere and store it in a tightly sealed container.

Data Presentation

The following table summarizes the key quantitative data associated with the synthesis of
anhydrous iron(lll) bromide.

Table 2: Quantitative Data for Anhydrous Iron(lll) Bromide Synthesis

Parameter Value

**Stoichiometric Ratio (Fe:Brz) ** 2:3[4]

] ] Dependent on the starting amount of limiting
Theoretical Yield
reagent

Typical Purity (after sublimation) >98%

Safety Precautions

e Bromine: Liquid bromine is highly corrosive, toxic, and volatile. It should be handled in a
fume hood with appropriate personal protective equipment (PPE), including gloves, safety
goggles, and a lab coat.[5][7]
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e Anhydrous Iron(lll) Bromide: Iron(lll) bromide is corrosive and hygroscopic. It should be
handled in a dry, inert atmosphere. Avoid inhalation of dust and contact with skin and eyes.

[8][°]

e Reaction: The reaction between iron and bromine is exothermic and should be performed
with caution, ensuring proper temperature control.

Logical Relationships and Workflows

The synthesis and purification of anhydrous iron(lll) bromide can be visualized as a sequential
workflow.

Direct Reaction
(Exothermic, under Inert Atmosphere)

Transfer to Sublimator Purification Deposition on Cold Finger Pure Anhydrous FeBra Storage
(Vacuum Sublimation) (Crystalline Solid) (Inert, Dry Conditions)

Click to download full resolution via product page
Caption: Workflow for the synthesis and purification of anhydrous iron(lll) bromide.

The core of the synthesis is a direct combination reaction, which is then followed by a physical
purification step to achieve high purity.
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Caption: Conceptual diagram of the redox reaction in FeBrs synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

inte

nded for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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